![molecular formula C19H17NO5 B5554302 2-{[4-(4-methoxyphenyl)-8-methyl-2-oxo-2H-chromen-7-yl]oxy}acetamide](/img/structure/B5554302.png)
2-{[4-(4-methoxyphenyl)-8-methyl-2-oxo-2H-chromen-7-yl]oxy}acetamide
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Overview
Description
Synthesis Analysis
The synthesis of chromen derivatives often involves multicomponent reactions that yield complex organic structures. Lichitsky et al. (2021) described a novel approach for synthesizing a closely related compound through the condensation of 5-hydroxy-4,7-dimethyl-2H-chromen-2-one, 4-methoxyphenylglyoxal, and Meldrum’s acid, highlighting the versatility of chromen derivatives in organic synthesis (Lichitsky, Komogortsev, & Melekhina, 2021).
Molecular Structure Analysis
The molecular structure of related acetamide compounds reveals critical insights into their stereochemistry and bonding. For instance, Camerman et al. (2005) provided a crystallographic analysis of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, illustrating the linear and bent conformations of the acetamide moieties and their implications on molecular interactions (Camerman, Hempel, Mastropaolo, & Camerman, 2005).
Chemical Reactions and Properties
Chromen derivatives exhibit a range of chemical behaviors, forming the basis for further chemical transformations. Behrami and Dobroshi (2019) reported on the synthesis and antibacterial activity of chromen compounds, demonstrating the chemical versatility and potential biological relevance of these molecules (Behrami & Dobroshi, 2019).
Physical Properties Analysis
The physical properties of these compounds, such as melting points and solubility, are crucial for understanding their behavior in different environments. While specific studies on the physical properties of "2-{[4-(4-methoxyphenyl)-8-methyl-2-oxo-2H-chromen-7-yl]oxy}acetamide" are not directly available, related research emphasizes the importance of such analyses in the application and handling of these compounds.
Chemical Properties Analysis
The chemical properties, including reactivity and stability, underpin the potential applications of these compounds. The synthesis and characterization of related molecules, as explored by Sakai et al. (2022), offer valuable insights into the reactivity patterns and functional group transformations pertinent to acetamide derivatives (Sakai, Takenaka, Koike, Hira, & Mori, 2022).
Scientific Research Applications
Antibacterial Effects
Research has demonstrated the synthesis and antibacterial potential of derivatives related to the compound . For instance, derivatives of 4-hydroxy-chromen-2-one have been synthesized, including compounds with structures related to "2-{[4-(4-methoxyphenyl)-8-methyl-2-oxo-2H-chromen-7-yl]oxy}acetamide", showing significant antibacterial activity against strains such as Staphylococcus aureus, E. coli, and Bacillus cereus (Behrami & Dobroshi, 2019). These findings suggest a promising avenue for developing new antibacterial agents.
Antioxidant Activities
Another area of research involves evaluating the antioxidant properties of compounds structurally related to "2-{[4-(4-methoxyphenyl)-8-methyl-2-oxo-2H-chromen-7-yl]oxy}acetamide". Studies have synthesized new coumarin derivatives, demonstrating their effectiveness in scavenging free radicals and showing antioxidant capacities comparable to or exceeding that of known antioxidants like ascorbic acid (Kadhum, Al-Amiery, Musa, & Mohamad, 2011). This indicates the potential utility of these compounds in combating oxidative stress-related diseases.
Synthesis and Characterization
The synthesis of related compounds often involves novel methodologies that yield derivatives with potential biological activities. Such research not only contributes to the understanding of the chemical properties of these compounds but also opens up possibilities for their application in various biomedical fields. Studies have detailed the synthesis processes and characterized the resulting compounds through techniques like NMR and IR spectroscopy, highlighting the intricate chemistry involved in producing these complex molecules (Alonzi et al., 2014).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[4-(4-methoxyphenyl)-8-methyl-2-oxochromen-7-yl]oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO5/c1-11-16(24-10-17(20)21)8-7-14-15(9-18(22)25-19(11)14)12-3-5-13(23-2)6-4-12/h3-9H,10H2,1-2H3,(H2,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGTMDHBUFPNDDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=C1OC(=O)C=C2C3=CC=C(C=C3)OC)OCC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[4-(4-methoxyphenyl)-8-methyl-2-oxo-2H-chromen-7-yl]oxy}acetamide |
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